Cas no 1363382-43-7 (tert-butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate)

Technical Introduction: Tert-butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate is a specialized carbamate-protected amine compound featuring a 3,3-difluorocyclobutyl scaffold. Its structural attributes, including the difluorinated cyclobutane ring and tert-butoxycarbonyl (Boc) protecting group, make it valuable in medicinal chemistry and peptide synthesis. The Boc group ensures selective deprotection under mild acidic conditions, while the difluorocyclobutyl moiety enhances metabolic stability and lipophilicity, potentially improving pharmacokinetic properties. This intermediate is particularly useful in the design of bioactive molecules, offering precise control over functional group manipulation. Its synthetic versatility and stability under standard conditions make it a reliable building block for advanced organic and pharmaceutical applications.
tert-butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate structure
1363382-43-7 structure
Product Name:tert-butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate
CAS No:1363382-43-7
MF:C10H18F2N2O2
MW:236.258929729462
MDL:MFCD22566209
CID:4591100
PubChem ID:72207676
Update Time:2025-06-08

tert-butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 1-(BOC-AMINO)-3,3-DIFLUOROCYCLOBUTANE-1-METHYLAMINE
    • TERT-BUTYL N-[1-(AMINOMETHYL)-3,3-DIFLUOROCYCLOBUTYL]CARBAMATE
    • PB35222
    • SB20210
    • 1-(Boc-amino)-1-(aminomethyl)-3,3-difluorocyclobutane
    • t-Butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate
    • CS-0057369
    • MFCD22566209
    • 1363382-43-7
    • P13315
    • BS-42953
    • EN300-4758258
    • 1-(Aminomethyl)-N-Boc-3,3-difluorocyclobutanamine
    • SY322451
    • tert-butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate
    • MDL： MFCD22566209
    • Inchi： 1S/C10H18F2N2O2/c1-8(2,3)16-7(15)14-9(6-13)4-10(11,12)5-9/h4-6,13H2,1-3H3,(H,14,15)
    • InChI Key： CUWZDIJQVDKWCN-UHFFFAOYSA-N
    • SMILES： FC1(CC(CN)(C1)NC(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 236.13363415 g/mol
  • Monoisotopic Mass: 236.13363415 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 64.4
  • Molecular Weight: 236.26

tert-butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB530661-100 mg
t-Butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate; .
 1363382-43-7
100MG
 €379.50 2022-07-29
abcr
AB530661-250 mg
t-Butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate; .
 1363382-43-7
250MG
 €379.50 2022-06-09
abcr
AB530661-500 mg
t-Butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate; .
 1363382-43-7
500MG
 €529.00 2022-03-01
abcr
AB530661-1 g
t-Butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate; .
 1363382-43-7
1g
 €778.20 2022-03-01
abcr
AB530661-
t-Butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate; .
 1363382-43-7
€210.50 2022-07-29
Chemenu
CM320898-1g
1-(Boc-amino)-3,3-difluorocyclobutane-1-methylamine
 1363382-43-7 95%
1g
 $888 2023-01-19
eNovation Chemicals LLC
D608778-100mg
tert-butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate
 1363382-43-7 97%
100mg
 $175 2024-07-21
eNovation Chemicals LLC
D608778-250MG
tert-butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate
 1363382-43-7 97%
250mg
 $265 2024-07-21
eNovation Chemicals LLC
D608778-500MG
tert-butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate
 1363382-43-7 97%
500mg
 $440 2024-07-21
eNovation Chemicals LLC
D608778-1G
tert-butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate
 1363382-43-7 97%
1g
 $660 2024-07-21

tert-butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate Related Literature

1363382-43-7 (tert-butyl N-[1-(aminomethyl)-3,3-difluorocyclobutyl]carbamate) Related Products

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent